Cas no 2228808-76-0 (2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal
• CAS No: 2228808-76-0
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 6367640
• PubChem ID: 165734371
• Update Time: 2025-05-27

2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal
• EN300-1726758
• 2228808-76-0

• Inchi： 1S/C10H18OS/c1-9(2,7-11)8-5-6-12-10(8,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： WPFOLZMPDRBWPD-UHFFFAOYSA-N
• SMILES： S1CCC(C(C=O)(C)C)C1(C)C

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal

Recent Advances in the Study of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal (CAS: 2228808-76-0)

The compound 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal (CAS: 2228808-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring structure and aldehyde functional group, has shown promising potential in various applications, including drug discovery, fragrance chemistry, and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal, highlighting its role as a key intermediate in the synthesis of bioactive molecules. The researchers employed a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This advancement not only improves the scalability of production but also opens new avenues for the development of chiral pharmaceuticals.

In the realm of fragrance chemistry, a recent report in Flavour and Fragrance Journal (2024) investigated the olfactory properties of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal. The study revealed that this compound exhibits a unique woody, amber-like scent profile, making it a valuable ingredient in high-end perfumery. The researchers also noted its stability under various pH conditions, which enhances its applicability in cosmetic formulations.

From a pharmacological perspective, preliminary in vitro studies have demonstrated that 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal exhibits moderate inhibitory activity against certain inflammatory markers. A research team at the University of Cambridge (2024) identified its potential as a lead compound for developing anti-inflammatory agents. The study utilized molecular docking simulations to predict its interaction with cyclooxygenase-2 (COX-2), suggesting a possible mechanism of action.

Despite these promising findings, challenges remain in the full characterization of this compound. Current research gaps include the need for comprehensive toxicological assessments and in vivo efficacy studies. Future directions may focus on structural modifications to enhance its biological activity and reduce potential side effects. The versatility of 2-(2,2-dimethylthiolan-3-yl)-2-methylpropanal continues to make it a subject of intense scientific inquiry across multiple disciplines.